Cas no 1467231-68-0 ([(3-Bromo-2,2-dimethylpropoxy)methyl]benzene)

• Product Name: [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene
• CAS No: 1467231-68-0
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 4700951
• Update Time: 2025-11-01

[(3-Bromo-2,2-dimethylpropoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(3-bromo-2,2-dimethylpropoxy)methyl]benzene
• [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene

• Inchi： 1S/C12H17BrO/c1-12(2,9-13)10-14-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： MWIZCBREQFCQEF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)COCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene

Comprehensive Analysis of [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene (CAS No. 1467231-68-0)

The compound [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene (CAS No. 1467231-68-0) is a specialized organic intermediate with growing relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-substituted dimethylpropoxy group attached to a benzene ring, makes it a valuable building block for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of targeted therapies.

One of the key advantages of [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene lies in its versatility. The presence of both aromatic and aliphatic bromine moieties allows for diverse chemical transformations, enabling the creation of novel compounds with potential biological activity. Recent studies have highlighted its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry that aligns with the pharmaceutical industry's push for more efficient and sustainable synthetic routes.

From a green chemistry perspective, which is currently a major focus area across scientific communities, this compound presents interesting opportunities. Its well-defined structure and reactivity profile may contribute to reducing synthetic steps in multi-step processes - a crucial factor in minimizing waste generation and improving atom economy. This aspect is particularly relevant as researchers worldwide seek alternatives to traditional synthetic methods that often involve hazardous reagents or generate toxic byproducts.

The stability of CAS No. 1467231-68-0 under various conditions has made it a subject of interest in process chemistry optimization. Pharmaceutical manufacturers are constantly searching for robust intermediates that can withstand diverse reaction conditions while maintaining high purity standards. This compound's thermal stability and solubility profile have been noted in several process development studies, addressing common challenges in scale-up operations.

Analytical characterization of [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene has revealed consistent quality parameters that meet stringent industry requirements. Advanced techniques including HPLC, GC-MS, and NMR spectroscopy have been employed to establish comprehensive purity profiles, making it a reliable choice for critical synthetic applications. These quality attributes respond to the growing demand for well-characterized intermediates in regulated industries.

In the context of intellectual property landscape, which remains a key consideration for many research organizations, this compound offers interesting possibilities. Its structural features can serve as valuable components in patentable novel chemical entities, particularly in therapeutic areas requiring specific physicochemical properties. The 2,2-dimethylpropoxy moiety, in particular, has been associated with improved metabolic stability in several drug classes.

Supply chain considerations for CAS No. 1467231-68-0 have gained attention as global chemical procurement strategies evolve. The compound's synthetic accessibility from commercially available starting materials positions it favorably in terms of manufacturing scalability and cost-effectiveness. This aspect addresses current industry concerns about reliable supply of key intermediates amidst growing geopolitical and economic uncertainties.

Looking ahead, the potential applications of [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene continue to expand. Emerging research areas such as bioconjugation chemistry and materials science are exploring its utility beyond traditional organic synthesis. These developments align with broader scientific trends toward interdisciplinary applications of chemical building blocks.

From a safety and handling perspective, proper protocols should always be followed when working with [(3-Bromo-2,2-dimethylpropoxy)methyl]benzene, as with any chemical substance. While not classified among restricted materials, standard laboratory precautions ensure optimal results and maintain workplace safety standards that are increasingly important in modern research environments.

The growing body of literature referencing CAS No. 1467231-68-0 suggests its enduring value in synthetic chemistry. As research priorities shift toward more complex molecular architectures and sustainable processes, this compound's unique combination of reactivity and stability will likely sustain its relevance in cutting-edge chemical development for years to come.